Cas no 62458-78-0 (3-Pyridinecarboxamide, 4-chloro-N-methyl-)
62458-78-0 structure
Product Name:3-Pyridinecarboxamide, 4-chloro-N-methyl-
CAS No:62458-78-0
MF:C7H7ClN2O
MW:170.59628033638
CID:444042
PubChem ID:22663929
Update Time:2025-04-19
3-Pyridinecarboxamide, 4-chloro-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, 4-chloro-N-methyl-
- 4-chloro-N-methylpyridine-3-carboxamide
- SCHEMBL1507133
- JWPKMXPQNPSIGE-UHFFFAOYSA-N
- AKOS019797033
- 4-chloro-n-methylnicotinamide
- DTXSID10627409
- 62458-78-0
- CS-0433586
-
- Inchi: 1S/C7H7ClN2O/c1-9-7(11)5-4-10-3-2-6(5)8/h2-4H,1H3,(H,9,11)
- InChI Key: JWPKMXPQNPSIGE-UHFFFAOYSA-N
- SMILES: ClC1C=CN=CC=1C(NC)=O
Computed Properties
- Exact Mass: 170.02481
- Monoisotopic Mass: 170.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
3-Pyridinecarboxamide, 4-chloro-N-methyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
62458-78-0 (3-Pyridinecarboxamide, 4-chloro-N-methyl-) Related Products
- 62458-88-2(3-Pyridinecarboxamide, 4-chloro-N-2-propynyl-)
- 62458-87-1(3-Pyridinecarboxamide, 4-chloro-N-2-propenyl-)
- 62458-84-8(3-Pyridinecarboxamide, 4-chloro-N-(2-ethoxyethyl)-)
- 62458-83-7(3-Pyridinecarboxamide, 4-chloro-N-(2,2,2-trifluoroethyl)-)
- 62458-82-6(3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-)
- 62458-81-5(3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)-)
- 62458-80-4(3-Pyridinecarboxamide, 4-chloro-N-ethyl-)
- 62458-79-1(3-Pyridinecarboxamide, 4-chloro-N-propyl-)
- 7418-70-4(4-Chloropyridine-3-carboxamide)
- 62458-86-0(3-Pyridinecarboxamide, 4-chloro-N-(cyclopropylmethyl)-)
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